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Compound of Interest

Compound Name: 4-Fluorobiphenyl

Cat. No.: B1198766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Fluorobiphenyl (4-FBP) is a fluorinated aromatic compound that serves as a key

intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced

materials such as liquid crystals.[1] Its introduction into the environment, either through

manufacturing processes or as a metabolite of more complex compounds, necessitates a

thorough understanding of its environmental fate and persistence. This technical guide

provides a comprehensive overview of the current knowledge regarding the environmental

distribution, degradation, and potential for accumulation of 4-Fluorobiphenyl.

Physicochemical Properties
The environmental behavior of a chemical is largely governed by its physicochemical

properties. These properties influence its partitioning between air, water, soil, and biota. A

summary of the key physicochemical properties of 4-Fluorobiphenyl is presented in Table 1.
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Property Value Source

Molecular Formula C₁₂H₉F [1]

Molecular Weight 172.20 g/mol [1]

Melting Point 75-79 °C

Boiling Point 253.0 °C [2]

Water Solubility Insoluble [2]

Vapor Pressure 0.00901 mmHg at 25°C [1]

Log Octanol-Water Partition

Coefficient (Log Kₒw)
3.91 - 4.1 [1][2]

Table 1: Physicochemical Properties of 4-Fluorobiphenyl

Environmental Fate and Transport
The environmental fate of 4-Fluorobiphenyl is determined by a combination of transport and

degradation processes, including volatilization, sorption, biodegradation, and

photodegradation.

Volatilization
With a moderate vapor pressure, 4-Fluorobiphenyl has the potential to volatilize from

contaminated soil and water surfaces. The Henry's Law Constant, which describes the

partitioning of a chemical between air and water, is a key parameter for assessing its

volatilization potential. While experimental data for 4-FBP is limited, estimation models can

provide valuable insights.

Sorption
The high Log Kₒw value of 4-Fluorobiphenyl suggests a strong tendency to sorb to organic

matter in soil and sediment. This process can reduce its bioavailability for microbial degradation

and its mobility in the environment. The soil organic carbon-water partitioning coefficient (Koc)

is used to quantify this sorption potential.
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Environmental Fate
Parameter

Estimated Value Estimation Method

Henry's Law Constant 2.5 x 10⁻⁴ atm-m³/mol EPI Suite™

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)
1,380 L/kg EPI Suite™ (from Log Kow)

Table 2: Estimated Environmental Partitioning Parameters for 4-Fluorobiphenyl

Degradation Processes
Biodegradation
Biodegradation is a primary mechanism for the environmental breakdown of 4-Fluorobiphenyl.
Several microbial species, particularly fungi, have been shown to metabolize this compound.

Fungal Degradation:

Studies have demonstrated the capability of various mycorrhizal fungi, such as Tylospora

fibrillosa, to degrade 4-Fluorobiphenyl.[3] The primary metabolic pathway involves

hydroxylation of the biphenyl rings, leading to the formation of metabolites such as 4-fluoro-4'-

hydroxybiphenyl, 4-fluorobiphen-4'-ol, and 4-fluorobiphen-3'-ol.[3][4] The fungus

Cunninghamella elegans is also known to transform 4-Fluorobiphenyl into mono- and

dihydroxylated products.[4]
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4-Fluorobiphenyl Hydroxylated IntermediatesFungal Monooxygenases

4-fluoro-4'-hydroxybiphenyl

4-fluorobiphen-4'-ol

4-fluorobiphen-3'-ol

Further Degradation Products

Ring Cleavage
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Preparation

Incubation

Analysis

Fungal Culture

Inoculation

Liquid Medium 4-FBP Stock

Incubate at 25-30°C
 with shaking (150 rpm)

 in the dark

Collect samples at
 regular intervals

Liquid-liquid extraction
 of culture medium

GC-MS or LC-MS/MS
 for 4-FBP and metabolites
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Preparation

Incubation

Analysis

Soil Sample

Spike soil with
 4-FBP solution

Incubate at controlled
 temperature and moisture

Collect soil subsamples
 at intervals

Soxhlet or pressurized
 liquid extraction

GC-MS or LC-MS/MS
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Uptake Phase

Depuration Phase

Analysis

Expose fish to a constant
 aqueous concentration of 4-FBP

Sample fish and water
 at intervals

Transfer fish to
 clean water

Tissue Homogenization

Sample fish and water
 at intervals

Extraction

Quantify 4-FBP in
 fish tissue and water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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